Cas no 1805391-50-7 (Methyl 4-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 4-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805391-50-7
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4867566
• Update Time: 2025-05-20

Methyl 4-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H9BrClF2NO2/c1-17-9(16)3-7-5(4-12)6(11)2-8(15-7)10(13)14/h2,10H,3-4H2,1H3
• InChI Key： SBYDCKNZBAHGDL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)N=C(CC(=O)OC)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate

Professional Introduction to Methyl 4-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate (CAS No. 1805391-50-7)

Methyl 4-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate, identified by its CAS number 1805391-50-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of Methyl 4-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate features a pyridine core substituted with several functional groups, including a bromo atom at the 4-position, a chloromethyl group at the 3-position, and a difluoromethyl group at the 6-position. The acetic acid ester moiety at the 2-position further enhances its reactivity and utility in synthetic chemistry. This unique arrangement of substituents makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents.

In recent years, there has been a surge in research focused on developing new drugs with enhanced efficacy and reduced side effects. Pyridine derivatives have been extensively studied due to their ability to interact with various biological targets. The presence of halogenated substituents, such as bromo and chloro groups, in Methyl 4-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate, not only increases its versatility in synthetic transformations but also enhances its potential as a pharmacophore. These halogen atoms can participate in various chemical reactions, including cross-coupling reactions, which are pivotal in modern drug discovery.

The difluoromethyl group is another critical feature of this compound. Difluorinated compounds have been shown to exhibit improved metabolic stability, better bioavailability, and enhanced binding affinity to biological targets. This has led to their incorporation into numerous drug candidates that are currently in clinical development. The combination of these features makes Methyl 4-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate an attractive building block for medicinal chemists seeking to develop innovative therapeutics.

One of the most promising areas of research involving Methyl 4-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with various diseases, particularly cancer. Therefore, kinase inhibitors have become a major focus of drug development efforts. The halogenated pyridine core of this compound provides an excellent scaffold for designing kinase inhibitors with high selectivity and potency.

Recent studies have demonstrated that Methyl 4-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate can be used to synthesize novel kinase inhibitors by serving as a precursor for more complex molecules. For instance, it can be subjected to Suzuki-Miyaura cross-coupling reactions to introduce aryl or heteroaryl groups at specific positions on the pyridine ring. These modifications can fine-tune the binding properties of the resulting compounds to target kinases. Additionally, the chloromethyl group can be further functionalized through nucleophilic addition reactions to introduce other pharmacophoric elements.

The pharmaceutical industry has also explored the use of Methyl 4-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and inhibiting viral enzymes or processes can effectively combat infections. Pyridine derivatives have shown promise as antiviral agents due to their ability to disrupt viral replication cycles. The structural features of this compound make it a suitable candidate for designing inhibitors targeting viral proteases or polymerases.

In conclusion, Methyl 4-bromo-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate (CAS No. 1805391-50-7) is a versatile and highly functional organic compound with significant potential in pharmaceutical research and drug development. Its unique molecular structure, featuring multiple reactive sites and pharmacophoric elements, makes it an invaluable intermediate for synthesizing novel therapeutic agents targeting various diseases, particularly cancer and viral infections. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.